Cas no 184288-57-1 (1-Butanethiol, 4-isothiocyanato-)

1-Butanethiol, 4-isothiocyanato- structure
184288-57-1 structure
Product Name:1-Butanethiol, 4-isothiocyanato-
CAS No:184288-57-1
MF:C5H9NS2
MW:147.261658430099
CID:1378313
Update Time:2024-08-14

1-Butanethiol, 4-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanethiol, 4-isothiocyanato-
    • Inchi: 1S/C5H9NS2/c7-4-2-1-3-6-5-8/h7H,1-4H2
    • InChI Key: NSHSQTFUNFUMRM-UHFFFAOYSA-N
    • SMILES: C(S)CCCN=C=S

Computed Properties

  • Exact Mass: 147.01777

Experimental Properties

  • Density: 1.09±0.1 g/cm3(Predicted)
  • Boiling Point: 246.2±23.0 °C(Predicted)
  • PSA: 12.36
  • pka: 10.33±0.10(Predicted)
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